2,3,4-trimethoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The synthesis and study of benzothiazole derivatives, including compounds with complex functionalities like "2,3,4-trimethoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide," play a significant role in medicinal chemistry and materials science. These compounds are known for their potential in various biological activities and material applications due to their unique structural properties.
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves multi-step reactions, including condensation, cyclization, and substitution reactions. A typical approach might start from simple precursors such as 2-aminothiophenol derivatives, which undergo condensation with appropriate aldehydes or ketones, followed by further functionalization to introduce specific substituents like the trimethoxy and tetrahydrobenzothiazol groups (Ravinaik et al., 2021).
Molecular Structure Analysis
Benzothiazole derivatives exhibit a wide range of molecular conformations, influenced by their substituents. Structural analyses, including X-ray crystallography, reveal the spatial arrangement of atoms within these molecules and the presence of intramolecular and intermolecular interactions that dictate their three-dimensional structure and reactivity (Sagar et al., 2018).
Chemical Reactions and Properties
Benzothiazole compounds participate in various chemical reactions, including nucleophilic substitution, electrophilic addition, and cycloaddition reactions. These reactions are critical for the further functionalization of the benzothiazole core and the introduction of pharmacophore elements. Their reactivity is significantly influenced by the electronic nature of the substituents attached to the benzothiazole ring (Obasi et al., 2017).
properties
IUPAC Name |
2,3,4-trimethoxy-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S/c1-21-12-9-8-10(14(22-2)15(12)23-3)16(20)19-17-18-11-6-4-5-7-13(11)24-17/h8-9H,4-7H2,1-3H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIOAKLMPLLPGON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C=C1)C(=O)NC2=NC3=C(S2)CCCC3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.